Cas no 1214353-22-6 (3-(Difluoromethoxy)-5-phenylpyridine)

• Product Name: 3-(Difluoromethoxy)-5-phenylpyridine
• CAS No: 1214353-22-6
• MF: C₁₂H₉F₂NO
• MW: 221.202769994736
• CID: 4909599
• Update Time: 2025-07-21

3-(Difluoromethoxy)-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethoxy)-5-phenylpyridine
• 3-(Difluoromethoxy)-5-phenylpyridine

• Inchi： 1S/C12H9F2NO/c13-12(14)16-11-6-10(7-15-8-11)9-4-2-1-3-5-9/h1-8,12H
• InChI Key： QSVISONYTYZCFM-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=CC(=C1)C1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• XLogP3: 3.4
• Topological Polar Surface Area: 22.1

Additional information on 3-(Difluoromethoxy)-5-phenylpyridine

Comprehensive Overview of 3-(Difluoromethoxy)-5-phenylpyridine (CAS No. 1214353-22-6): Properties, Applications, and Industry Insights

3-(Difluoromethoxy)-5-phenylpyridine (CAS No. 1214353-22-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a difluoromethoxy group and a phenylpyridine core makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in modulating enzyme activity or receptor binding, aligning with the growing demand for fluorinated compounds in medicinal chemistry.

The compound’s molecular stability and lipophilicity, enhanced by the difluoromethoxy moiety, contribute to its utility in optimizing pharmacokinetic properties. This aligns with current industry trends favoring fluorine-containing building blocks, as evidenced by rising Google searches for "fluorine in drug design" and "pyridine derivatives applications." Its CAS No. 1214353-22-6 serves as a critical identifier for procurement and regulatory compliance, often queried alongside terms like "high-purity pyridine analogs" and "custom synthesis services."

In agrochemical applications, 3-(Difluoromethoxy)-5-phenylpyridine is investigated for its role in developing novel pesticides with improved environmental profiles. This resonates with sustainability-focused searches such as "green chemistry fluorinated intermediates" and "low-toxicity crop protection agents." The compound’s phenylpyridine scaffold is also pivotal in materials science, where its electronic properties are leveraged for organic light-emitting diodes (OLEDs), a hotspot topic linked to queries like "advanced OLED materials 2024."

Analytical techniques like HPLC and NMR are essential for characterizing CAS No. 1214353-22-6, ensuring batch-to-batch consistency—a priority for manufacturers addressing FAQs like "how to verify pyridine derivative purity." Storage recommendations typically emphasize inert atmospheres and low temperatures, reflecting user concerns about "stable handling of fluorinated compounds."

With patent filings increasing for derivatives of 3-(Difluoromethoxy)-5-phenylpyridine, its commercial relevance is underscored by search trends around "IP protection for heterocyclic compounds." Future research may explore its role in bioconjugation or catalysis, areas gaining traction in academic and industrial forums. This positions the compound at the intersection of innovation and practicality, meeting both scientific curiosity and industrial demand.